REACTION_SMILES
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[CH3:19][OH:20].[CH3:1][O:2][C:3]([CH2:4][c:5]1[cH:6][c:7]([O:11][CH:12]([CH3:13])[CH2:14][CH3:15])[cH:8][cH:9][cH:10]1)=[O:16].[Na+:18].[OH-:17]>>[O:2]=[C:3]([CH2:4][c:5]1[cH:6][c:7]([O:11][CH:12]([CH3:13])[CH2:14][CH3:15])[cH:8][cH:9][cH:10]1)[OH:16]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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CCC(C)Oc1cccc(CC(=O)OC)c1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(C)Oc1cccc(CC(=O)OC)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Type
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product
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Smiles
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CCC(C)Oc1cccc(CC(=O)O)c1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |